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Compound of Interest

Compound Name: Succinic acid-13C4

Cat. No.: B1316312 Get Quote

Solubility of Succinic Acid-¹³C₄: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Succinic Acid-¹³C₄

in various solvents. Given that isotopic labeling is unlikely to significantly alter solubility, the

data presented herein is based on studies of unlabeled succinic acid. This document includes

quantitative solubility data, detailed experimental protocols for solubility determination, and a

diagram illustrating the role of succinate in the Krebs cycle, a key metabolic pathway where

¹³C-labeled succinic acid is often employed as a tracer.

Core Data: Solubility Profile of Succinic Acid
The solubility of succinic acid is a critical parameter for its use in various research and

development applications, from preparing stock solutions for cell culture experiments to

formulation development. The following table summarizes the quantitative solubility of succinic

acid in a range of common laboratory solvents.
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Solvent Temperature (°C) Solubility ( g/100 mL)

Water 25 8.32

Boiling Water 100 100

Ethanol 25 9.0

Methanol 25 15.8

Acetone 25 2.8

Diethyl Ether 25 0.66

Chloroform 25 0.02

Glycerol 25 5.0

Benzene - Insoluble

Toluene - Insoluble

Carbon Disulfide - Practically Insoluble

Carbon Tetrachloride - Practically Insoluble

Petroleum Ether - Practically Insoluble

Note: The solubility of succinic acid is significantly influenced by temperature, generally

increasing with a rise in temperature.[1] The presence of two carboxylic acid groups enhances

its solubility in polar solvents.[1]

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a compound. The following protocol provides a step-by-step guide for

this procedure.

Objective: To determine the equilibrium solubility of Succinic Acid-¹³C₄ in a given solvent at a

specific temperature.
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Materials:

Succinic Acid-¹³C₄ (solid)

Solvent of interest

Screw-capped vials or flasks

Constant temperature shaker or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of solid Succinic Acid-¹³C₄ to a vial or flask. The amount should be

sufficient to ensure that undissolved solid remains at equilibrium.

Add a known volume of the solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a constant temperature shaker or incubator set to the desired

temperature.

Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to

72 hours, depending on the compound and solvent. It is advisable to determine the

equilibration time by sampling at different time points (e.g., 24, 48, and 72 hours) to ensure

the concentration has reached a plateau.
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Phase Separation:

Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter (e.g., 0.22 µm) into a clean vial. This

step is crucial to remove any undissolved microparticles. The filter material should be

compatible with the solvent.

Quantification:

Accurately dilute the filtered supernatant with a suitable solvent to a concentration within

the linear range of the analytical method.

Analyze the diluted sample using a validated analytical method (e.g., HPLC-UV or LC-MS)

to determine the concentration of Succinic Acid-¹³C₄.

Prepare a calibration curve using standard solutions of known concentrations to accurately

quantify the sample.

Data Analysis:

Calculate the solubility by multiplying the measured concentration by the dilution factor.

The experiment should be performed in triplicate to ensure the reliability of the results.

Visualization: Succinate in the Krebs Cycle
Succinic acid, as succinate, is a key intermediate in the Krebs cycle (also known as the citric

acid cycle or TCA cycle), a central metabolic pathway for cellular energy production. Succinic

Acid-¹³C₄ is a valuable tracer for studying the flux through this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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